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Compound of Interest

Compound Name: BI-0115

Cat. No.: B10821675

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-0115 is a potent and selective small molecule inhibitor of the Lectin-like oxidized low-density
lipoprotein receptor 1 (LOX-1).[1][2][3] LOX-1 is a key receptor involved in the cellular uptake of
oxidized low-density lipoprotein (oxLDL), a process implicated in the pathogenesis of various
cardiovascular diseases, including atherosclerosis.[1][3][4] BI-0115 functions by stabilizing an
inactive tetrameric state of the LOX-1 receptor, thereby preventing the binding and
internalization of oxLDL.[3][5] These application notes provide a detailed protocol for the
preparation of a BI-0115 stock solution in dimethyl sulfoxide (DMSO) for in vitro research
applications.

BI-0115 Properties

A summary of the key physicochemical properties of BI-0115 is provided in the table below for

easy reference.
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Property Value

CAS Number 4929-23-1[6]

Molecular Formula C15H14CINsO[6]

Molecular Weight 287.75 g/mol [6]

Appearance Solid powder|[6]

Solubility in DMSO 100 mg/mL (347.54 mM)[7]

Purity >98%]6]

Mechanism of Action Selective inhibitor of LOX-1[1][2][3]

ICso 5.4 uM in a LOX-1 cellular uptake assay[1][2]

Experimental Protocol: Preparation of a 10 mM BI-
0115 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BI-0115 in DMSO, a
commonly used concentration for in vitro experiments.[8]

Materials:

BI-0115 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic water bath

Safety Precautions:
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» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical reagents.

e Work in a well-ventilated area or a chemical fume hood.
o Refer to the Safety Data Sheet (SDS) for BI-0115 and DMSO for detailed safety information.
Procedure:

o Equilibrate Reagents: Allow the BI-0115 powder and DMSO to equilibrate to room
temperature before use. This is particularly important for DMSO, as it can absorb moisture
from the air when cold.

e Weigh BI-0115: Accurately weigh the desired amount of BI-0115 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 2.8775 mg of BI-0115.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 287.75 g/mol = 0.0028775 g = 2.8775 mg

e Dissolve in DMSO: Add the calculated volume of DMSO to the microcentrifuge tube
containing the BI-0115 powder. For the example above, add 1 mL of DMSO.

o Mix Thoroughly: Vortex the solution until the BI-0115 powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

o Optional Sonication: If the compound does not dissolve completely with vortexing, sonicate
the solution in an ultrasonic water bath for 5-10 minutes.[7]

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in microcentrifuge
tubes.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10821675?utm_src=pdf-body
https://www.benchchem.com/product/b10821675?utm_src=pdf-body
https://www.benchchem.com/product/b10821675?utm_src=pdf-body
https://www.benchchem.com/product/b10821675?utm_src=pdf-body
https://www.benchchem.com/product/b10821675?utm_src=pdf-body
https://www.benchchem.com/product/b10821675?utm_src=pdf-body
https://www.benchchem.com/product/b10821675?utm_src=pdf-body
https://www.medchemexpress.com/bi-0115.html
https://www.medchemexpress.com/bi-0115.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).[7] The solid BI-0115 powder should be
stored at -20°C for long-term storage.[6][7]
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Caption: Workflow for preparing BI-0115 stock solution in DMSO.

Bl-0115 Signaling Pathway

BI-0115 inhibits the LOX-1 signaling pathway. The diagram below illustrates the mechanism of
action.

BI-0115 Mechanism of Action
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Caption: BI-0115 stabilizes an inactive LOX-1 tetramer, blocking oxLDL uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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